Cas no 157794-54-2 (1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-)

• Product Name: 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-
• CAS No: 157794-54-2
• MF: C₁₅H₃₆N₄
• MW: 272.473143577576
• CID: 107912
• PubChem ID: 24883374
• Update Time: 2025-10-30

1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-
• N-propan-2-yl-N',N'-bis[2-(propan-2-ylamino)ethyl]ethane-1,2-diamine
• 1,2-Ethanediamine,N'-(1-methylethyl)-N,N-bis[2-[(1-methylethyl)amino]ethyl]- (9CI)
• 645095_ALDRICH
• ACMC-1BZIC
• AG-E-06904
• CTK4C9474
• Tris(2-isopropylaminoethyl)amine
• tris(i-propylaminoethyl)amine
• tris[2-(diisopropylamino)ethyl]amine
• Tris[2-(isopropylamino)ethyl]amine
• SCHEMBL562464
• TRIS(2-(ISOPROPYLAMINO)ETHYL)AMINE
• Tris[2-(isopropylamino)ethyl]amine, 90%
• 1,2-Ethanediamine, N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-
• AKOS025294619
• N~2~-(Propan-2-yl)-N~1~,N~1~-bis{2-[(propan-2-yl)amino]ethyl}ethane-1,2-diamine
• DTXSID50578082
• 157794-54-2
• N1-Isopropyl-N2,N2-bis(2-(isopropylamino)ethyl)ethane-1,2-diamine
• J-009452
• 624-945-9

• MDL： MFCD06411346
• Inchi： 1S/C15H36N4/c1-13(2)16-7-10-19(11-8-17-14(3)4)12-9-18-15(5)6/h13-18H,7-12H2,1-6H3
• InChI Key： XUIXOJXQJNMJGQ-UHFFFAOYSA-N
• SMILES： N(CCNC(C)C)(CCNC(C)C)CCNC(C)C

Computed Properties

• Exact Mass: 272.29428
• Monoisotopic Mass: 272.29399717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.858 g/mL at 25 °C(lit.)
• Boiling Point: 120 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.453
• PSA: 39.33
• Solubility: Not determined

1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-36/37/39-45

Additional information on 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-

Comprehensive Overview of 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- (CAS No. 157794-54-2)

The compound 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]-, identified by its CAS No. 157794-54-2, is a specialized organic molecule with a unique structure and diverse applications in chemical synthesis and industrial processes. This compound belongs to the class of ethylenediamine derivatives, which are widely recognized for their versatility in coordination chemistry, catalysis, and material science. Its molecular architecture, featuring multiple isopropylaminoethyl groups, makes it a valuable intermediate in the development of advanced materials and functional chemicals.

In recent years, the demand for customized amine derivatives like 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- has surged due to their role in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on eco-friendly synthesis routes and high-efficiency catalysts, where this compound’s ability to form stable complexes with transition metals is highly advantageous. Its applications span across polymer modification, surface coatings, and even pharmaceutical intermediates, aligning with the global shift toward low-toxicity alternatives.

The synthesis of CAS No. 157794-54-2 typically involves multi-step organic reactions, including alkylation and reductive amination processes. These methods are optimized to ensure high purity and yield, meeting the stringent requirements of fine chemical production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity, a critical step for applications in high-performance materials.

From an industrial perspective, 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- is often utilized in crosslinking agents for resins and adhesives, enhancing their thermal stability and mechanical properties. Its compatibility with epoxy systems has made it a preferred choice in composite materials, catering to sectors like automotive and aerospace. Moreover, its role in chelating agents for metal ion sequestration underscores its importance in wastewater treatment and environmental remediation.

Safety and handling of CAS No. 157794-54-2 adhere to standard chemical hygiene protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations include cool, dry conditions away from oxidizing agents. These precautions ensure its stability and longevity in research laboratories and industrial settings.

As the scientific community explores novel functional amines, 1,2-Ethanediamine,N2-(1-methylethyl)-N1,N1-bis[2-[(1-methylethyl)amino]ethyl]- continues to attract attention for its potential in smart materials and nanotechnology. Future research may uncover its utility in bioactive compounds or energy storage systems, further expanding its industrial relevance. For now, it remains a cornerstone in the toolkit of synthetic chemists and material engineers worldwide.